Cas no 67492-85-7 (Hexanedioic acid, 2-methyl-2-phosphono-)

• Product Name: Hexanedioic acid, 2-methyl-2-phosphono-
• CAS No: 67492-85-7
• MF: C₇H₁₃O₇P
• MW: 240.147683858871
• CID: 394757
• PubChem ID: 22117042
• Update Time: 2025-04-19

Hexanedioic acid, 2-methyl-2-phosphono- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-methyl-2-phosphono-
• 2-methyl-2-phosphonohexanedioic acid
• 67492-85-7
• SCHEMBL8017479
• DTXSID40622563

• Inchi： 1S/C7H13O7P/c1-7(6(10)11,15(12,13)14)4-2-3-5(8)9/h2-4H2,1H3,(H,8,9)(H,10,11)(H2,12,13,14)
• InChI Key： FIJBDRURCNULES-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)(C)CCCC(=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 240.03989
• Monoisotopic Mass: 240.03988975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 132.13